Cas no 647027-70-1 (4-Pentenamide, N-butyl-N-chloro-3-methyl-)

• Product Name: 4-Pentenamide, N-butyl-N-chloro-3-methyl-
• CAS No: 647027-70-1
• MF: C₁₀H₁₈ClNO
• MW: 203.709022045135
• CID: 418001
• PubChem ID: 11084926
• Update Time: 2025-04-19

4-Pentenamide, N-butyl-N-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenamide, N-butyl-N-chloro-3-methyl-
• N-butyl-N-chloro-3-methylpent-4-enamide
• DTXSID90454654
• 647027-70-1

• Inchi： 1S/C10H18ClNO/c1-4-6-7-12(11)10(13)8-9(3)5-2/h5,9H,2,4,6-8H2,1,3H3
• InChI Key： YSKFQOCXOVOFNL-UHFFFAOYSA-N
• SMILES： ClN(C(CC(C=C)C)=O)CCCC

Computed Properties

• Exact Mass: 203.10784
• Monoisotopic Mass: 203.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31